Cas no 459-99-4 (Fluoroacetic acid 2-fluoroethyl ester)
459-99-4 structure
Product Name:Fluoroacetic acid 2-fluoroethyl ester
Fluoroacetic acid 2-fluoroethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-fluoroethyl 2-fluoroacetate
- Fluoroacetic acid 2-fluoroethyl ester
- TL 855
- NR4H23SR3Q
- 2-Fluorethylester kyseliny fluoroctove [Czech]
- DTXSID20196651
- UNII-NR4H23SR3Q
- fluoro-acetic acid 2-fluoro-ethyl ester
- ACETIC ACID, FLUORO-, 2-FLUOROETHYL ESTER
- 2-FLUOROETHYL FLUOROACETATE
- 459-99-4
- Fluoroethyl fluoroacetate
- BRN 1749277
- 2-Fluorethylester kyseliny fluoroctove
- Acetic acid, fluoro-, (2-fluoroethyl) ester
- beta-Fluoroethyl fluoroacetate
- SCHEMBL14244429
-
- Inchi: 1S/C4H6F2O2/c5-1-2-8-4(7)3-6/h1-3H2
- InChI Key: ZIJVALRYXQXDOL-UHFFFAOYSA-N
- SMILES: FCCOC(CF)=O
Computed Properties
- Exact Mass: 124.033586
- Monoisotopic Mass: 124.033586
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 4
- Complexity: 74.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3
- XLogP3: 0.8
Experimental Properties
- Density: 1.1926 (estimate)
- Boiling Point: 147.79°C (rough estimate)
Fluoroacetic acid 2-fluoroethyl ester Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acid derivatives
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acid derivatives
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